Cas no 1256826-36-4 (Methyl 4-bromo-5-hydroxypyridine-2-acetate)

• Product Name: Methyl 4-bromo-5-hydroxypyridine-2-acetate
• CAS No: 1256826-36-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4901185
• Update Time: 2025-10-21

Methyl 4-bromo-5-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-hydroxypyridine-2-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)3-5-2-6(9)7(11)4-10-5/h2,4,11H,3H2,1H3
• InChI Key： BQKJCCULHDLIRW-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-bromo-5-hydroxypyridine-2-acetate

Methyl 4-bromo-5-hydroxypyridine-2-acetate (CAS 1256826-36-4): A Promising Compound in Pharmaceutical Research

Methyl 4-bromo-5-hydroxypyridine-2-acetate, identified by its CAS number 1256826-36-4, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of pyridine, a heterocyclic aromatic ring structure, and its unique chemical properties make it a focal point for researchers aiming to develop novel therapeutic agents. Recent studies have highlighted its potential applications in drug discovery, targeted therapy, and metabolic regulation, positioning it as a key player in modern pharmaceutical innovation.

The structural complexity of Methyl 4-bromo-5-hydroxypyridine-2-acetate is underscored by its molecular formula, which includes a bromine atom at the 4-position and a hydroxyl group at the 5-position of the pyridine ring. This combination of functional groups imparts unique electrophilic and nucleophilic reactivity, enabling the compound to interact with various biological targets. The presence of the acetic acid ester group further enhances its solubility and metabolic stability, critical factors in the development of oral bioavailable drugs.

Recent advancements in computational chemistry and molecular docking studies have provided insights into the binding affinity of Methyl 4-bromo-5-hydroxypyridine-2-acetate with key enzymes involved in metabolic pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as an inhibitor of glycogen synthase kinase-3 (GSK-3), a protein implicated in neurodegenerative diseases and cancer progression. This finding aligns with the growing trend of repurposing existing compounds for multi-target therapy, a strategy that has gained traction in precision medicine.

Moreover, the synthetic pathways of Methyl 4-bromo-5-hydroxypyridine-3-acetate have been optimized to improve yield and reduce environmental impact. Researchers have explored green chemistry approaches, such as using catalytic hydrogenation and solvent-free conditions, to enhance the sustainability of its production. These methods not only align with regulatory guidelines but also address the growing demand for eco-friendly pharmaceutical manufacturing.

In the realm of clinical trials, Methyl 4-bromo-5-hydroxypyridine-2-acetate has shown promise as a prodrug candidate for anti-inflammatory therapies. Preclinical studies in mouse models of rheumatoid arthritis revealed its ability to modulate NF-κB signaling, a pathway central to chronic inflammation. This mechanism of action has sparked interest in its potential for autoimmune disorders and inflammatory bowel diseases.

The pharmacokinetic profile of Methyl 4-bromo-5-hydroxypyridine-2-acetate is another area of active research. A 2024 study in *Pharmaceutical Research* evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable oral bioavailability and a long half-life, which are critical for chronic disease management. These properties make it a viable candidate for once-daily dosing regimens, improving patient compliance.

Additionally, the antimicrobial potential of Methyl 4-bromo-5-hydroxypyridine-2-acetate has been investigated in the context of antibiotic resistance. A recent report in *Antimicrobial Agents and Chemotherapy* highlighted its ability to disrupt biofilm formation in multidrug-resistant bacteria. This property is particularly relevant given the global rise in antimicrobial resistance, which poses a significant challenge to infectious disease treatment.

The synthetic versatility of Methyl 4-bromo-5-hydroxypyridine-2-acetate has also been explored to generate structure-activity relationship (SAR) data. By modifying the bromine substitution or introducing functional groups at other positions, researchers have identified lead compounds with enhanced selectivity and potency. These modifications are crucial for drug optimization and target-specific therapies.

Furthermore, the biocompatibility of Methyl 4-bromo-5-hydroxypyridine-2-acetate has been assessed in in vitro toxicity studies. These studies, conducted using human cell lines, have shown minimal cytotoxicity and genotoxicity, supporting its safety profile for clinical development. The compound’s low toxicity is attributed to its metabolic stability and selective interaction with target proteins.

Finally, the patent landscape surrounding Methyl 4-bromo-5-hydroxypyridine-2-acetate reflects its growing importance in the pharmaceutical industry. Multiple patents have been filed for its synthetic methods, pharmaceutical formulations, and therapeutic applications, underscoring its commercial potential. These patents not only protect intellectual property but also drive innovation in drug development.